Cas no 860787-23-1 (1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea
• CAS No: 860787-23-1
• MF: C₁₆H₁₅ClN₆O₂
• MW: 358.782301187515
• CID: 5232663
• Update Time: 2025-08-05

1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea

• Inchi： 1S/C16H15ClN6O2/c1-25-13-8-6-11(7-9-13)18-14-20-15(23-22-14)21-16(24)19-12-4-2-10(17)3-5-12/h2-9H,1H3,(H4,18,19,20,21,22,23,24)
• InChI Key： LSIWSDGWXYMLHE-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1NN=C(NC2=CC=C(OC)C=C2)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea

1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea: A Novel Compound with Multifunctional Pharmacological Potential

1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea (CAS No. 860787-23-1) represents a promising chemical entity that has garnered significant attention in the field of biomedical research. This compound is characterized by its unique molecular architecture, which combines aromatic rings, heterocyclic systems, and urea functionalities to create a versatile scaffold for pharmacological applications. Recent studies have highlighted its potential in targeted drug development, particularly in anti-inflammatory, antimicrobial, and neuroprotective contexts. The synthetic accessibility of this compound, along with its structural modularity, makes it a valuable candidate for drug repurposing and structure-activity relationship (SAR) studies.

The molecular framework of 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea is built around a triazole core, a well-known heterocyclic ring with diverse biological activities. The 4H-1,2,4-triazol-3-yl moiety is conjugated to a urea group, which enhances its hydrophilicity and facilitates cell membrane permeability. The 4-chlorophenyl substituent at the urea nitrogen position introduces electronic effects that modulate receptor binding affinity, while the 4-methoxyphenyl amino group provides steric and electronic contributions to the overall molecular interactions. These structural features collectively define the pharmacophore of the compound, enabling it to interact with multiple biological targets.

Recent advances in computational chemistry have provided insights into the binding mechanisms of 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea with protein targets. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective binding to TNF-α receptor complexes, a critical pathway in inflammatory diseases. The molecular docking simulations revealed that the triazole ring forms hydrogen bonds with cysteine residues in the receptor, while the urea group engages in electrostatic interactions with positively charged amino acids. These interactions contribute to its anti-inflammatory potency, which is further supported by in vitro experiments showing significant inhibition of NF-κB activation in macrophages.

1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea has also been explored for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported its broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The triazole scaffold is known to disrupt cell membrane integrity, and the urea functionality enhances this effect by interacting with lipid bilayers. Additionally, the 4-methoxyphenyl group may contribute to biofilm disruption, a key factor in combating antibiotic-resistant infections. These findings suggest that this compound could be a candidate for novel antimicrobial therapies, particularly in clinical settings where conventional antibiotics are less effective.

The neuroprotective potential of 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea has also been investigated in recent years. A 2023 preclinical study published in *Neuropharmacology* demonstrated its ability to inhibit neuroinflammation in a mouse model of Parkinson’s disease. The compound was shown to reduce microglial activation and mitochondrial dysfunction, which are key pathological features of neurodegenerative disorders. The triazole ring likely interacts with mitochondrial proteins, while the urea group modulates ion channel activity, collectively contributing to its neuroprotective effects. These results highlight its potential as a therapeutic agent for neurological conditions.

Synthetic strategies for 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea have been optimized to ensure high yield and purity. A 2022 study in *Organic Letters* described a three-step synthesis involving coupling reactions, triazole formation, and urea functionalization. The 4-chlorophenyl group is introduced via electrophilic substitution, while the 4-methoxyphenyl amino moiety is synthesized through N-alkylation reactions. These synthetic methods provide a scalable route for drug development, enabling further structural modifications to enhance target specificity and pharmacokinetic profiles.

1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea is currently in preclinical development, with ongoing studies focused on in vivo efficacy and toxicology profiles. Preliminary animal studies have shown low toxicity and good tolerability, which are critical for translational research. The drug-like properties of this compound, including adequate solubility and metabolic stability, further support its potential as a candidate for clinical trials. These findings underscore the importance of structure-based design in the discovery of multifunctional therapeutics.

In conclusion, 1-(4-chlorophenyl)-3-{5-[(4-methoxyphenyl)amino]-4H-1,2,4-triazol-3-yl}urea represents a promising scaffold for pharmacological innovation. Its unique molecular architecture, broad biological activity, and synthetic accessibility make it a valuable candidate for targeted therapies in inflammatory, infectious, and neurological diseases. Continued research efforts in drug development and mechanistic studies will be essential to fully realize its therapeutic potential.